Cas no 2111795-67-4 (6-BROMO-3-(DIFLUOROMETHYL)IMIDAZO[1,5-A]PYRIDINE-1-CARBOXYLIC ACID)

• Product Name: 6-BROMO-3-(DIFLUOROMETHYL)IMIDAZO[1,5-A]PYRIDINE-1-CARBOXYLIC ACID
• CAS No: 2111795-67-4
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 5738498
• PubChem ID: 130229750
• Update Time: 2023-11-10

6-BROMO-3-(DIFLUOROMETHYL)IMIDAZO[1,5-A]PYRIDINE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-3-(DIFLUOROMETHYL)IMIDAZO[1,5-A]PYRIDINE-1-CARBOXYLIC ACID
• 2111795-67-4
• XQWDJDHJNQHDRR-UHFFFAOYSA-N
• 6-BROMO-3-(DIFLUOROMETHYL)IMIDAZO[1,5-A]PYRIDINE-1-CARBOXYLICACID
• SCHEMBL19128209
• Imidazo[1,5-a]pyridine-1-carboxylic acid, 6-bromo-3-(difluoromethyl)-

• Inchi： 1S/C9H5BrF2N2O2/c10-4-1-2-5-6(9(15)16)13-8(7(11)12)14(5)3-4/h1-3,7H,(H,15,16)
• InChI Key： XQWDJDHJNQHDRR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)O)N=C(C(F)F)N2C=1

Computed Properties

• Exact Mass: 289.95025g/mol
• Monoisotopic Mass: 289.95025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• pka: -4.28±0.41(Predicted)